5-(2-chlorophenyl)-1H-1,2,3-triazole
Overview
Description
5-(2-chlorophenyl)-1H-1,2,3-triazole, also known as 2-chlorophenyl-5-triazolyl, is an organic compound with a molecular formula of C7H5ClN3. It is a heterocyclic aromatic compound that is used in a variety of scientific research applications. This compound has been studied extensively due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole is not fully understood. However, it is believed that the compound binds to certain proteins and enzymes, which in turn affects their activity. In addition, the compound has been shown to interact with DNA and RNA, which could potentially lead to changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole are not well understood. However, the compound has been shown to interact with certain proteins and enzymes, which could potentially lead to changes in the activity of these proteins and enzymes. In addition, the compound has been shown to interact with DNA and RNA, which could potentially lead to changes in gene expression.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole in laboratory experiments is its relatively low cost and easy availability. In addition, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, the compound is also highly reactive and can be difficult to handle in certain laboratory settings. In addition, the compound can be toxic and should be handled with appropriate safety precautions.
Future Directions
There are several potential future directions for the use of 5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole. For example, the compound could be used in the synthesis of novel heterocyclic compounds with potential medicinal applications. In addition, the compound could be used to study the effects of DNA and RNA interactions on gene expression. Furthermore, the compound could also be used in the development of novel drugs or drug delivery systems. Finally, the compound could be used to study the effects of protein and enzyme interactions on biochemical and physiological processes.
Synthesis Methods
The synthesis of 5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole is typically achieved through a three-step reaction process. The first step involves the reaction of 2-chlorobenzaldehyde with hydrazine hydrate in an aqueous solution. This reaction produces a hydrazone intermediate that is then treated with sodium nitrite and hydrochloric acid to form 5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole. This reaction is typically carried out in a two-phase system of water and organic solvent such as dichloromethane.
Scientific Research Applications
5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole has a wide range of scientific research applications. It is used as a starting material for the synthesis of a variety of heterocyclic compounds, such as benzotriazoles and triazolopyridines. These compounds have been studied extensively for their potential applications in medicinal chemistry. In addition, 5-(5-(2-chlorophenyl)-1H-1,2,3-triazoleyl)-1H-1,2,3-triazole is also used as an intermediate in the synthesis of other compounds, such as 2-chloro-5-phenyl-1H-1,2,3-triazoles and 5-chloro-2-phenyl-1H-1,2,3-triazoles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-chlorophenyl)-1H-1,2,3-triazole involves the reaction of 2-chloroaniline with sodium azide followed by a copper-catalyzed azide-alkyne cycloaddition reaction with propargyl alcohol. The resulting product is then dehydrated to form the final compound.", "Starting Materials": [ "2-chloroaniline", "sodium azide", "propargyl alcohol", "copper sulfate", "sodium ascorbate", "water", "acetonitrile" ], "Reaction": [ "Step 1: Dissolve 2-chloroaniline in water and add sodium azide. Stir the mixture at room temperature for several hours to allow for the formation of the azide intermediate.", "Step 2: In a separate flask, dissolve propargyl alcohol in acetonitrile and add copper sulfate and sodium ascorbate. Stir the mixture until the copper sulfate is completely dissolved.", "Step 3: Combine the two reaction mixtures and stir at room temperature for several hours to allow for the copper-catalyzed azide-alkyne cycloaddition reaction to occur.", "Step 4: After completion of the reaction, remove the solvent by evaporation and purify the product by column chromatography to obtain the desired compound, 5-(2-chlorophenyl)-1H-1,2,3-triazole." ] } | |
CAS RN |
369363-58-6 |
Molecular Formula |
C8H6ClN3 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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